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Compound of Interest

Compound Name: Promecarb

Cat. No.: B155259

For researchers and drug development professionals, the responsible handling and disposal of
chemical reagents are paramount to ensuring a safe laboratory environment and maintaining
regulatory compliance. Promecarb, a carbamate insecticide, is classified as a hazardous
material requiring stringent disposal protocols due to its potential health and environmental
risks. This guide provides a comprehensive, step-by-step procedure for the proper disposal of
Promecarb, ensuring the safety of laboratory personnel and the protection of our ecosystem.

Immediate Safety and Hazard Profile

Before initiating any disposal procedure, it is critical to be fully aware of the hazards associated
with Promecarb. This understanding is fundamental to implementing appropriate safety
measures.

GHS Hazard Classification:

Acute Toxicity, Oral (Category 3): Toxic if swallowed.

Carcinogenicity (Category 2): Suspected of causing cancer.[1]

Serious Eye Irritation (Category 2A): Causes serious eye irritation.[1]

Hazardous to the Aquatic Environment, Acute Hazard (Category 1): Very toxic to aquatic life.

[2]
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e Hazardous to the Aquatic Environment, Long-term Hazard (Category 1): Very toxic to aquatic
life with long-lasting effects.[2]

Given its high aquatic toxicity, Promecarb must not be allowed to enter drains or water
supplies.[1][2]

Quantitative Data Summary

The following table summarizes key data for Promecarb relevant to its safe handling and

disposal.
Property Value Reference
UN Number UN2757 [21[3]
Transport Hazard Class 6.1 (Toxic) [2][3]
Packing Group i [2]
Solubility in Water (20°C) 91 mg/L [3]
Melting Point 87 °C [3]

Strong bases (e.g., sodium
| tibili hydroxide, potassium
ncompatibili
P Y hydroxide), strong acids, and

oxidizing agents.[4][5]

Standard Operating Procedure for Promecarb
Disposal

The universally recommended method for Promecarb disposal is through a licensed
hazardous waste disposal service.[1][2] In-lab treatment of Promecarb waste is not advised
due to its hazardous nature. The following procedure details the collection, storage, and
preparation of Promecarb waste for professional disposal.

Step 1: Personal Protective Equipment (PPE)
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Before handling Promecarb, ensure you are wearing the appropriate PPE to minimize
exposure risks.

Gloves: Chemical-resistant gloves (e.g., nitrile rubber).

Protective Clothing: A lab coat or chemical-resistant apron.

Eye Protection: Safety glasses with side shields or goggles.[1]

Face Protection: A face shield may be necessary depending on the scale of handling.[1]

Respiratory Protection: Work under a chemical fume hood to avoid inhaling dust or vapors.

[1]

Step 2: Waste Collection and Segregation

Proper segregation of hazardous waste is crucial to prevent dangerous chemical reactions.

o Designated Waste Container: Use a dedicated, clearly labeled hazardous waste container
for all Promecarb waste, including contaminated materials like gloves, weigh boats, and
paper towels.

Labeling: Immediately affix a "Hazardous Waste" label to the container. The label must
include:

o The words "Hazardous Waste."
o The full chemical name: "Promecarb."
o The specific hazards: "Toxic," "Carcinogen," and "Marine Pollutant."[1][2]

Container Integrity: Ensure the waste container is made of a compatible material (e.qg., high-
density polyethylene), is in good condition, and has a secure, tight-fitting lid.[6]

No Mixing: Do not mix Promecarb waste with other waste streams, especially incompatible
materials like strong bases, acids, or other reactive chemicals.[1][4] Leave chemicals in their
original containers whenever possible.[1]
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Step 3: On-Site Storage

Temporary storage of Promecarb waste within the laboratory must adhere to strict safety
standards.

Satellite Accumulation Area (SAA): Store the labeled waste container in a designated SAA,
which should be at or near the point of waste generation and under the control of laboratory
personnel.[6]

Secondary Containment: Place the waste container within a larger, chemically resistant
secondary containment bin to prevent the spread of material in case of a leak.[6]

Closed Containers: Keep the waste container securely closed at all times, except when
adding waste.[7]

Storage Conditions: Store in a cool, dry, and well-ventilated area, away from direct sunlight
and sources of ignition.[1][8] The storage area should be locked.[1]

Step 4: Spill Management

In the event of a spill, immediate and appropriate action is necessary to mitigate risks.
Evacuate: Evacuate all non-essential personnel from the spill area.[4]
Ventilate: Ensure the area is well-ventilated.

Containment: For solid spills, carefully collect the powdered material using a scoop or brush
and place it in the designated hazardous waste container.[4] Avoid generating dust.[1] For
liquid spills, use an inert absorbent material like sand or vermiculite, then place the absorbed
material into the waste container.[5]

Decontamination: Clean the affected area thoroughly with soap and water.[5]

Report: Report the spill to your institution's Environmental Health and Safety (EHS)
department.

Step 5: Disposal of Empty Containers
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Empty containers that held Promecarb must also be treated as hazardous waste.

« Initial Rinse: The first rinse of the container must be collected and disposed of as hazardous
waste.[7]

o Triple Rinsing: For larger containers, a triple rinse procedure is often recommended.[9] The
rinsate from all three rinses should be collected and disposed of as hazardous waste.[7]

o Container Disposal: After thorough rinsing, the container itself should be disposed of through
the hazardous waste program.[1] Never reuse empty pesticide containers.[10]

Step 6: Arranging for Professional Disposal

Contact your institution's EHS department or a licensed hazardous waste disposal contractor to
arrange for the pickup and final disposal of the Promecarb waste.[4][11] Ensure all
documentation, including the hazardous waste manifest, is completed accurately.

Promecarb Disposal Workflow
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Caption: Logical workflow for the safe disposal of Promecarb waste.
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By adhering to these procedures, laboratory professionals can manage Promecarb waste
safely and responsibly, minimizing risks to themselves, their colleagues, and the environment.
Always consult your institution's specific waste management plan and safety data sheets for
the most current and detailed information.[1][12]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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